N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide

• IUPAC Name: N-[3-(4-chloro-3,5-dimethylpyrazol-1-yl)propyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-13-18(19)14(2)22(21-13)11-5-10-20-25(23,24)17-9-8-15-6-3-4-7-16(15)12-17/h3-4,6-9,12,20H,5,10-11H2,1-2H3
• InChI Key: GITVTDNYXRPSAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCCNS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C)Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide, also known as CP-690,550, is a small molecule drug that has been studied extensively for its potential therapeutic applications in various diseases. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are known to modulate the immune system and have shown promising results in the treatment of autoimmune disorders.

Mechanism of Action

N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide inhibits the activity of JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors. JAK enzymes phosphorylate and activate signal transducers and activators of transcription (STAT) proteins, which then translocate to the nucleus and activate gene transcription. By inhibiting JAK enzymes, N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide can block the activation of STAT proteins and downstream gene transcription. This leads to the modulation of the immune system and reduction of inflammation.
Biochemical and Physiological Effects:
N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide has been shown to have significant biochemical and physiological effects in various disease models. In rheumatoid arthritis, the compound has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6, interleukin-12, and tumor necrosis factor-alpha. In psoriasis, the compound has been shown to reduce the levels of interleukin-17 and interleukin-23. In inflammatory bowel disease, the compound has been shown to reduce the levels of interleukin-6 and interferon-gamma. These effects lead to the reduction of inflammation and improvement of disease symptoms.

Advantages and Limitations for Lab Experiments

N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for JAK enzymes. The compound has also been shown to have good pharmacokinetic properties and can be administered orally. However, there are some limitations to the use of N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide in lab experiments. The compound has been shown to have some off-target effects, particularly on the JAK3 enzyme, which can lead to immunosuppression and other adverse effects. The compound also has limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide. One direction is the development of more selective JAK inhibitors that can target specific JAK enzymes without affecting other JAKs or off-target proteins. Another direction is the study of the long-term effects of N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide in various disease models and patient populations. The compound has also been studied for its potential applications in cancer, and future studies may explore its efficacy and safety in different cancer types. Finally, the development of more efficient and scalable synthesis methods for N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide may improve its availability and reduce its cost.

Scientific Research Applications

N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, particularly in the treatment of autoimmune disorders such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound has been shown to inhibit the activity of JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors. By inhibiting JAK enzymes, N-[3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propyl]-2-naphthalenesulfonamide can modulate the immune system and reduce inflammation. The compound has also been studied for its potential applications in organ transplantation, cancer, and other diseases.